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Compound of Interest

Compound Name: 6-Hydroxyhexadecanoic acid

CAS No.: 58763-57-8

Cat. No.: B1367024

Get Quote

A Technical Guide for Drug Development & Lipidomics
Part 1: Executive Summary & Chemical Identity
6-Hydroxyhexadecanoic acid (6-HPA) is a saturated hydroxy fatty acid (SHFA) that has

recently emerged from lipidomics libraries as a bioactive lipid with potent antiproliferative

properties. Unlike its terminal-hydroxyl isomer (16-hydroxyhexadecanoic acid), which serves

primarily as a structural biopolymer in plant cuticles, 6-HPA functions as a signaling metabolite

in mammalian systems.

Current research positions (S)-6-HPA as a lead compound for "lipid-drug" development, acting

as a selective Histone Deacetylase (HDAC) Class I inhibitor and a suppressor of the STAT3

signaling pathway.
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Property Specification

IUPAC Name 6-Hydroxyhexadecanoic acid

Common Abbreviation 6-HPA / 6-SHPA

Molecular Formula C₁₆H₃₂O₃

Molecular Weight 272.42 g/mol

Chirality
(S)-enantiomer is the bioactive form; (R)-

enantiomer is biologically weak/inactive.[1]

Physical State White crystalline solid (m.p. 77–80 °C)

Solubility
Soluble in DMSO, Ethanol, Dichloromethane;

Poorly soluble in water.

Part 2: Biological Activity & Mechanism of Action[2]
The biological utility of 6-HPA lies in its stereospecific interaction with nuclear chromatin

remodeling enzymes.

Histone Deacetylase (HDAC) Inhibition
(S)-6-HPA functions as an endogenous-like inhibitor of HDACs, specifically targeting Class I

HDACs.[1][2][3]

Mechanism: The hydroxyl group at the C6 position, combined with the lipophilic tail, likely

mimics the substrate binding pocket of HDACs or interacts with the zinc-binding domain,

preventing the deacetylation of lysine residues on histone tails.

Readout: Treatment of cancer cells (e.g., A549 lung carcinoma) with 6-HPA results in the

hyperacetylation of Histone 3 (H3).[1]

Consequence: Hyperacetylation relaxes chromatin structure, reactivating silenced tumor

suppressor genes and triggering cell cycle arrest.

STAT3 Pathway Suppression
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Signal Transducer and Activator of Transcription 3 (STAT3) is a critical oncogene often

constitutively activated in cancer.

Activity: 6-HPA significantly downregulates the expression of STAT3.

Synergy: The dual action of HDAC inhibition and STAT3 suppression creates a multi-

pronged attack on tumor cell proliferation, a rare trait for a simple lipid molecule.

Antiproliferative Potency (In Vitro)
The following table summarizes the inhibitory concentration (IC50) of (S)-6-HPA compared to

other hydroxy fatty acids.

Compound Cell Line IC50 (µM) Activity Level

(S)-6-HPA A549 (Lung Cancer) 35 ± 2 Potent

(S)-6-HPA SF268 (CNS Cancer) 63 ± 4 Moderate

(R)-6-HPA A549 >100 Inactive

16-HPA (Cutin

monomer)
A549 >100 Inactive

Palmitic Acid (C16:

[3]0)
A549 >100

Non-selective toxicity

only

Part 3: Visualization of Signaling Pathways
The following diagram illustrates the dual mechanism of action of (S)-6-HPA within a tumor cell.
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Caption: Mechanism of Action: (S)-6-HPA inhibits HDAC Class I enzymes and suppresses

STAT3, leading to histone hyperacetylation and reactivation of tumor suppressor pathways.

Part 4: Experimental Protocols
Protocol A: Synthesis of (S)-6-Hydroxyhexadecanoic
Acid
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Note: Direct isolation from natural sources is low-yield. Asymmetric synthesis is required for

pharmacological grade material.

Reagents: Decanal, (S)-(-)-Propylene oxide (chiral precursor), Grignard reagents,

Organocatalysts.

Epoxide Opening: React chiral terminal epoxide with the appropriate alkyl Grignard reagent

to establish the C6 chiral center.

Chain Elongation: Use cross-metathesis or Wittig reaction to extend the carbon chain to

C16.

Oxidation: Oxidize the terminal position to a carboxylic acid using Jones reagent or TEMPO

oxidation.

Purification: Purify via flash column chromatography (Hexane/Ethyl Acetate gradient).

Validation: Confirm structure via ¹H-NMR and chiral HPLC to ensure >98% enantiomeric

excess (ee).

Protocol B: In Vitro Histone Acetylation Assay
Objective: Verify HDAC inhibitory activity in cell culture.

Cell Seeding: Seed A549 cells at

cells/well in a 6-well plate. Incubate for 24 hours.

Treatment:

Control: Vehicle (DMSO 0.1%).

Experimental: (S)-6-HPA (35 µM and 70 µM).

Positive Control: SAHA (Vorinostat) 1 µM.

Incubation: Incubate for 24 hours at 37°C, 5% CO₂.
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Lysis: Wash cells with ice-cold PBS. Lyse using RIPA buffer containing

protease/phosphatase inhibitors.

Western Blot:

Load 20 µg protein per lane on 12% SDS-PAGE.

Transfer to PVDF membrane.

Primary Antibodies: Anti-Acetyl-Histone H3 (Lys9/Lys14) [1:1000]; Anti-Total H3 [1:2000];

Anti-STAT3 [1:1000].

Detection: Chemiluminescence.

Data Analysis: Densitometry should show increased Acetyl-H3 band intensity in 6-HPA

treated samples relative to control.

Part 5: Future Directions & Clinical Relevance
Metabolomic Biomarker: 6-HPA has been identified in specific metabolomic profiles (e.g.,

Taihe silky fowl muscle), suggesting it may be a bioactive nutrient derived from specific diets

or microbial metabolism.

Lipid-Drug Conjugates: Due to its fatty acid structure, 6-HPA can be esterified to nucleoside

drugs (e.g., Gemcitabine) to enhance membrane permeability and provide synergistic HDAC

inhibition upon intracellular hydrolysis.

Dermatological Applications: Given the role of hydroxy fatty acids in skin barrier function and

the antimicrobial properties of similar isomers (e.g., cis-6-hexadecenoic acid), 6-HPA should

be screened for topical efficacy in hyperproliferative skin disorders (e.g., psoriasis).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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